N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-N-(2-methoxybenzyl)prop-2-en-1-amine

• IUPAC Name: N-[(1-ethylpyrazol-4-yl)methyl]-N-[(2-methoxyphenyl)methyl]prop-2-en-1-amine
• InChI: InChI=1S/C17H23N3O/c1-4-10-19(12-15-11-18-20(5-2)13-15)14-16-8-6-7-9-17(16)21-3/h4,6-9,11,13H,1,5,10,12,14H2,2-3H3
• InChI Key: NZHMHVULOZFTPC-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)CN(CC=C)CC2=CC=CC=C2OC
• Molecular Formula: C17H23N3O
• Molecular Weight: 285.4 g/mol

Description

N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-N-(2-methoxybenzyl)prop-2-en-1-amine, also known as EPPA, is a novel compound with potential applications in scientific research. EPPA is a small molecule that has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-N-(2-methoxybenzyl)prop-2-en-1-amine is not fully understood, but it is believed to act on multiple targets in the body. N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-N-(2-methoxybenzyl)prop-2-en-1-amine has been shown to inhibit the activity of various enzymes, including acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine, a neurotransmitter involved in cognitive function. N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-N-(2-methoxybenzyl)prop-2-en-1-amine has also been shown to activate the Nrf2 pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-N-(2-methoxybenzyl)prop-2-en-1-amine has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, enhancement of memory and cognitive function, and regulation of oxidative stress and inflammation. N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-N-(2-methoxybenzyl)prop-2-en-1-amine has also been shown to have antioxidant properties and may protect against oxidative damage in the body.

Advantages and Limitations for Lab Experiments

One advantage of N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-N-(2-methoxybenzyl)prop-2-en-1-amine is its potential applications in various scientific research fields, including cancer research and drug discovery. N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-N-(2-methoxybenzyl)prop-2-en-1-amine is also a small molecule, which makes it easier to synthesize and study in the laboratory. However, one limitation of N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-N-(2-methoxybenzyl)prop-2-en-1-amine is its limited solubility in water, which may affect its efficacy in certain experiments.

Future Directions

There are several future directions for the study of N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-N-(2-methoxybenzyl)prop-2-en-1-amine. One direction is to further elucidate the mechanism of action of N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-N-(2-methoxybenzyl)prop-2-en-1-amine and its potential targets in the body. Another direction is to investigate the potential applications of N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-N-(2-methoxybenzyl)prop-2-en-1-amine in the treatment of various diseases, including Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to optimize the synthesis method of N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-N-(2-methoxybenzyl)prop-2-en-1-amine and improve its solubility in water for more effective use in experiments.

Synthesis Methods

N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-N-(2-methoxybenzyl)prop-2-en-1-amine can be synthesized using various methods, including the condensation of 1-ethyl-4-formylpyrazole with 2-methoxybenzylamine followed by the addition of propargyl bromide. Another method involves the reaction of 1-ethyl-4-(2-methoxybenzylidene)pyrazolidin-3-one with propargylamine. Both methods yield N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-N-(2-methoxybenzyl)prop-2-en-1-amine in moderate to good yields.

Scientific Research Applications

N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-N-(2-methoxybenzyl)prop-2-en-1-amine has shown potential applications in various scientific research fields, including cancer research, neuroscience, and drug discovery. In cancer research, N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-N-(2-methoxybenzyl)prop-2-en-1-amine has been shown to inhibit the growth of cancer cells and induce apoptosis. In neuroscience, N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-N-(2-methoxybenzyl)prop-2-en-1-amine has been shown to enhance memory and cognitive function in animal models. N-[(1-ethyl-1H-pyrazol-4-yl)methyl]-N-(2-methoxybenzyl)prop-2-en-1-amine has also been identified as a potential drug candidate for the treatment of various diseases, including Alzheimer's disease and Parkinson's disease.